Cas no 5067-90-3 (2-chlorobenzoyl isothiocyanate)
2-Chlorobenzoyl isothiocyanate is a versatile organic compound primarily used as a key intermediate in the synthesis of heterocyclic compounds, including thiazoles and benzothiazoles. Its reactive isothiocyanate group enables efficient coupling with amines and other nucleophiles, facilitating the preparation of thiourea derivatives and other sulfur-containing structures. The 2-chloro substituent enhances its electrophilic character, making it particularly useful in regioselective reactions. This compound is valued for its stability under controlled conditions and its compatibility with a range of solvents, including dichloromethane and acetonitrile. It finds applications in pharmaceutical research, agrochemical development, and materials science due to its ability to introduce both chloro and thiocarbonyl functionalities into target molecules.
5067-90-3 structure
Product Name:2-chlorobenzoyl isothiocyanate
CAS No:5067-90-3
MF:C8H4ClNOS
MW:197.641459465027
MDL:MFCD00037829
CID:366526
PubChem ID:2757398
Update Time:2025-05-27
2-chlorobenzoyl isothiocyanate Chemical and Physical Properties
Names and Identifiers
-
- Benzoyl isothiocyanate,2-chloro-
- 2-Chlorobenzoyl isothiocyanate
- A828246
- 2-chloro-1-benzenecarbonyl isothiocyanate
- 2-Chloro-benzoyl isothiocyanate
- o-Chlorobenzoyl isothiocyanate
- AKOS005202642
- FT-0611920
- 5067-90-3
- 62721-90-8
- BP-12951
- Benzoyl isothiocyanate, chloro-
- SCHEMBL3048180
- METHYL3-AMINO-4-(PHENYLSULFONYL)THIOPHENE-2-CARBOXYLATE
- DTXSID70964908
- MFCD00037829
- 2-Chlorobenzoylisothiocyanate
- DTXCID101392590
- DB-020917
- 2-chlorobenzoyl isothiocyanate
-
- MDL： MFCD00037829
- Inchi： 1S/C8H4ClNOS/c9-7-4-2-1-3-6(7)8(11)10-5-12/h1-4H
- InChI Key： XYPZDEZBMUGRRY-UHFFFAOYSA-N
- SMILES： ClC1C=CC=CC=1C(N=C=S)=O
Computed Properties
- Exact Mass: 196.97000
- Monoisotopic Mass: 196.9702126g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 61.5Ų
Experimental Properties
- Color/Form: Uncertain
- Boiling Point: 130 °C
- PSA: 61.52000
- LogP: 2.58300
- Solubility: Uncertain
2-chlorobenzoyl isothiocyanate Security Information
- Hazardous Material transportation number：2927
- Hazard Category Code： 20/21/22-34
- Safety Instruction： S26-S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26-S36/37/39
- HazardClass：IRRITANT, CORROSIVE
- Risk Phrases：R20/21/22
2-chlorobenzoyl isothiocyanate Customs Data
- HS CODE：2930909090
- Customs Data：
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-chlorobenzoyl isothiocyanate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C365493-250mg |
2-chlorobenzoyl isothiocyanate |
5067-90-3 | 250mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C365493-500mg |
2-chlorobenzoyl isothiocyanate |
5067-90-3 | 500mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C365493-2.5g |
2-chlorobenzoyl isothiocyanate |
5067-90-3 | 2.5g |
$ 160.00 | 2022-04-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003320-5g |
2-Chlorobenzoyl isothiocyanate |
5067-90-3 | 97% | 5g |
1169CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003320-1g |
2-Chlorobenzoyl isothiocyanate |
5067-90-3 | 97% | 1g |
324CNY | 2021-05-08 | |
| abcr | AB146320-5 g |
2-Chlorobenzoyl isothiocyanate, 97%; . |
5067-90-3 | 97% | 5 g |
€179.10 | 2023-07-20 | |
| abcr | AB146320-25 g |
2-Chlorobenzoyl isothiocyanate, 97%; . |
5067-90-3 | 97% | 25 g |
€548.00 | 2023-07-20 | |
| eNovation Chemicals LLC | D635021-5g |
2-Chlorobenzoyl isothiocyanate |
5067-90-3 | 95% | 5g |
$850 | 2024-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003320-5g |
2-Chlorobenzoyl isothiocyanate |
5067-90-3 | 97% | 5g |
1169.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 003320-1g |
2-Chlorobenzoyl isothiocyanate |
5067-90-3 | 97% | 1g |
324.0CNY | 2021-07-13 |
2-chlorobenzoyl isothiocyanate Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
5067-90-3 (2-chlorobenzoyl isothiocyanate) Related Products
- 827343-80-6(1,3-Benzenedicarbonyl diisocyanate, 2,4,5,6-tetrachloro-)
- 62721-90-8(Benzoyl isothiocyanate, chloro-)
- 35377-49-2(Benzoyl isocyanate, 2,6-dichloro-)
- 66090-36-6(3-Chlorobenzoylisothiocyanate)
- 4461-34-1(2-Chlorobenzoyl isocyanate)
- 16794-67-5(4-Chlorobenzoyl Isothiocyanate)
- 64628-77-9(BENZOYL ISOCYANATE, 2,3,6-TRICHLORO-)
- 6954-85-4(3,4-dichlorobenzoyl isothiocyanate)
- 32709-75-4(Benzoyl isothiocyanate, 2,6-dichloro-)
- 3998-28-5(Benzoyl isocyanate, 2,4-dichloro-)
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